Cas no 14714-06-8 (1H-Indazole, 4,5,6,7-tetrahydro-1-phenyl-)

• Product Name: 1H-Indazole, 4,5,6,7-tetrahydro-1-phenyl-
• CAS No: 14714-06-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1318370
• PubChem ID: 21258069
• Update Time: 2025-04-20

1H-Indazole, 4,5,6,7-tetrahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 4,5,6,7-tetrahydro-1-phenyl-
• 1-PHENYL-4,5,6,7-TETRAHYDRO-1H-INDAZOLE
• 1-phenyl-4,5,6,7-tetrahydroindazole
• SCHEMBL7961456
• DTXSID10611707
• DB-312320
• AKOS006227843
• 14714-06-8

• Inchi： 1S/C13H14N2/c1-2-7-12(8-3-1)15-13-9-5-4-6-11(13)10-14-15/h1-3,7-8,10H,4-6,9H2
• InChI Key： ZGBVBTYRFINFCZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2=C(C=N1)CCCC2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų